Cas no 1374659-42-3 (3-(Difluoromethyl)-2-fluoropyridine)

3-(Difluoromethyl)-2-fluoropyridine is a fluorinated pyridine derivative characterized by its unique difluoromethyl and fluorine substituents, which enhance its reactivity and stability in synthetic applications. This compound serves as a versatile intermediate in pharmaceutical and agrochemical research, particularly in the development of active ingredients requiring selective fluorination. Its structural features contribute to improved metabolic stability and bioavailability in target molecules. The electron-withdrawing properties of the difluoromethyl and fluorine groups make it valuable for cross-coupling reactions and nucleophilic substitutions. High purity grades are available to ensure consistent performance in demanding synthetic processes. Proper handling under inert conditions is recommended due to its sensitivity to moisture and air.
3-(Difluoromethyl)-2-fluoropyridine structure
1374659-42-3 structure
Product Name:3-(Difluoromethyl)-2-fluoropyridine
CAS No:1374659-42-3
MF:C6H4F3N
MW:147.097871780396
MDL:MFCD22199298
CID:1068100
PubChem ID:60623007
Update Time:2025-05-27

3-(Difluoromethyl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

    • 3-(Difluoromethyl)-2-fluoropyridine
    • ZEC65942
    • BBL102527
    • MS-20454
    • 3-(Difluoromethyl)-2-fluoropyridine, stabilized over Potassium carbonate
    • DTXSID60733908
    • CS-0318558
    • STL556330
    • SCHEMBL16307663
    • XBXUTUWTZFRNNR-UHFFFAOYSA-N
    • MFCD22199298
    • 1374659-42-3
    • A909603
    • AKOS008901336
    • AT43738
    • MDL: MFCD22199298
    • Inchi: 1S/C6H4F3N/c7-5(8)4-2-1-3-10-6(4)9/h1-3,5H
    • InChI Key: XBXUTUWTZFRNNR-UHFFFAOYSA-N
    • SMILES: FC(C1C(=NC=CC=1)F)F

Computed Properties

  • Exact Mass: 147.02958362g/mol
  • Monoisotopic Mass: 147.02958362g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 107
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 12.9Ų

3-(Difluoromethyl)-2-fluoropyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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